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Compound Name:
[(1-

Chlorocyclopropyl)thio]benzene

Cat. No.: B3023968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methods for the

structural characterization and purity assessment of [(1-Chlorocyclopropyl)thio]benzene.

The following protocols are designed to guide researchers in obtaining reliable and

reproducible data for this compound.

Introduction
[(1-Chlorocyclopropyl)thio]benzene is a unique molecule combining a reactive

chlorocyclopropyl group with a thioether-linked benzene ring. A thorough analytical

characterization is crucial for its identification, purity determination, and to ensure its suitability

for further applications in research and development. This document outlines the key analytical

techniques and detailed protocols for its comprehensive analysis.

A potential synthetic route for [(1-Chlorocyclopropyl)thio]benzene could involve the reaction

of thiophenol with a 1,1-dihalocyclopropane followed by a selective reduction or elimination, or

a nucleophilic substitution reaction. The characterization methods detailed below are essential

to confirm the successful synthesis and purity of the target compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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